(2E)-N-benzyl-3-[(3-chloro-4-methoxyphenyl)amino]-2-cyanoprop-2-enamide

• IUPAC Name: (E)-N-benzyl-3-(3-chloro-4-methoxyanilino)-2-cyanoprop-2-enamide
• InChI: InChI=1S/C18H16ClN3O2/c1-24-17-8-7-15(9-16(17)19)21-12-14(10-20)18(23)22-11-13-5-3-2-4-6-13/h2-9,12,21H,11H2,1H3,(H,22,23)/b14-12+
• InChI Key: FRGGQAADJYJNTR-WYMLVPIESA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC=C(C#N)C(=O)NCC2=CC=CC=C2)Cl
• Isomeric SMILES: COC1=C(C=C(C=C1)N/C=C(\C#N)/C(=O)NCC2=CC=CC=C2)Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

This compound is a type of organic compound known as an amide. Amides are characterized by the presence of a carbonyl group (C=O) linked to a nitrogen atom. In this case, the compound also contains a cyanide group (-CN), a benzyl group (C6H5CH2-), and a methoxy group (-OCH3) attached to a phenyl ring.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its specific structure. The presence of the amide, cyanide, and methoxy groups could make it reactive towards certain types of chemical reactions. For example, the cyanide group might make it susceptible to hydrolysis, while the amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Properties such as melting point, boiling point, solubility, and stability could be determined experimentally. The presence of the cyanide, amide, and methoxy groups could influence these properties.

Scientific Research Applications

Antimicrobial Activity

• The synthesized compound has been screened for antimicrobial activity. . This property could be valuable in developing new antimicrobial agents.

Pharmacological Properties

• Chalcones, to which this compound belongs, display a wide range of pharmacological properties. .
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Materials Science Applications

• Chalcones find use in materials science fields, such as:
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Marine Biofouling Prevention

• . Their use could help mitigate fouling on submerged surfaces.

Fluorescent Probes

• . Researchers explore their applications in imaging and detection.

Conductive Organic Solar Cells

• . Their electronic properties contribute to energy conversion.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without more specific information about this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific structure and properties. For example, compounds containing a cyanide group can be toxic and should be handled with care. Always refer to the Material Safety Data Sheet (MSDS) for information on handling, storage, and disposal.

Future Directions

The future directions for research on a compound like this could include exploring its potential uses in various fields, such as medicine, materials science, or chemical synthesis. This would likely involve further studies on its properties, reactivity, and interactions with other compounds.